An In-depth Technical Guide to 2-Hydroxy-3-nitropyridine (CAS: 6332-56-5)
An In-depth Technical Guide to 2-Hydroxy-3-nitropyridine (CAS: 6332-56-5)
For Researchers, Scientists, and Drug Development Professionals
Abstract
2-Hydroxy-3-nitropyridine (CAS number 6332-56-5), also known as 3-nitro-2-pyridinol, is a versatile heterocyclic compound of significant interest in medicinal chemistry and materials science. Its unique electronic and structural features, arising from the interplay between the hydroxyl and nitro groups on the pyridine (B92270) ring, make it a valuable intermediate in the synthesis of a wide range of biologically active molecules. This technical guide provides a comprehensive overview of the chemical properties, synthesis, spectroscopic data, and potential mechanisms of action of 2-Hydroxy-3-nitropyridine, with a focus on its applications in drug development.
Chemical and Physical Properties
2-Hydroxy-3-nitropyridine is a yellow crystalline powder.[1] It exhibits solubility in hot water and thermal alcohol, and is also soluble in dilute alkali, while being insoluble in non-polar solvents like benzene, ether, and petroleum ether.[2] The compound exists in tautomeric equilibrium between the pyridinol and pyridone forms, a common feature for hydroxypyridines.
Table 1: Physicochemical Properties of 2-Hydroxy-3-nitropyridine
| Property | Value | Reference(s) |
| CAS Number | 6332-56-5 | [1][3] |
| Molecular Formula | C₅H₄N₂O₃ | [1][3][4] |
| Molecular Weight | 140.10 g/mol | [1][3] |
| Appearance | Yellow crystalline powder | [1][2] |
| Melting Point | 218-228 °C | [1] |
| Purity | ≥ 99% (HPLC) | [1] |
| logP (Octanol/Water Partition Coefficient) | 0.695 (Crippen Calculated) | [5] |
| Water Solubility (logS) | -1.44 (Crippen Calculated) | [5] |
| Storage Conditions | 0-8°C | [1] |
Synthesis and Experimental Protocols
The synthesis of 2-Hydroxy-3-nitropyridine is primarily achieved through the nitration of 2-hydroxypyridine (B17775). Various methods have been reported, with differences in the nitrating agents and reaction conditions.
Experimental Protocol: Nitration of 2-Hydroxypyridine
A common method for the synthesis of 2-Hydroxy-3-nitropyridine involves the direct nitration of 2-hydroxypyridine. The following protocol is based on a patented method which aims for high purity and environmentally conscious production.[6]
Materials:
-
2-Hydroxypyridine
-
Pyridine
-
Nitric acid (60-75% mass percent)
-
Sodium hydroxide, sodium carbonate, or sodium bicarbonate (for neutralization)
-
Ice
Procedure:
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Dissolve 2-hydroxypyridine in pyridine in a reaction flask.
-
Place the reaction flask in an ice bath to cool the solution.
-
Slowly add nitric acid (60-75%) dropwise to the cooled solution.
-
After the addition is complete, remove the reaction flask from the ice bath and allow it to stir at room temperature for 20-40 minutes.
-
Concentrate the pyridine in the reaction flask to half of its original volume.
-
Repeat steps 1-4 for a total of 3-5 times.
-
After the final reaction cycle, add an alkaline solution (sodium hydroxide, sodium carbonate, or sodium bicarbonate) to the mixed solution until it reaches a neutral pH.
-
The resulting mixture is then subjected to post-treatment to isolate the 2-Hydroxy-3-nitropyridine product. The post-treatment may include filtration, washing, and drying.
This method is reported to yield high-purity 2-Hydroxy-3-nitropyridine that can be used directly in subsequent reactions without further purification.[6]
Spectroscopic Data
The structural elucidation of 2-Hydroxy-3-nitropyridine is confirmed through various spectroscopic techniques.
Table 2: Spectroscopic Data for 2-Hydroxy-3-nitropyridine
| Technique | Data | Reference(s) |
| ¹H NMR | Data available on SpectraBase, requires account for full view. | [1] |
| ¹³C NMR | Data available on PubChem. | [7] |
| IR Spectroscopy | Data available on PubChem. | [7] |
| Mass Spectrometry | Data available on NIST WebBook. | [4] |
Infrared (IR) Spectroscopy:
-
O-H stretch: A broad peak in the region of 3200-3500 cm⁻¹ due to the hydroxyl group.
-
N-O asymmetric stretch: A strong peak between 1550-1475 cm⁻¹ from the nitro group.
-
N-O symmetric stretch: A medium peak between 1360-1290 cm⁻¹ from the nitro group.
-
C=C and C=N stretching: Peaks in the 1600-1400 cm⁻¹ region, characteristic of the pyridine ring.
Mass Spectrometry: The electron ionization mass spectrum is expected to show a molecular ion peak at m/z 140. Fragmentation patterns would likely involve the loss of the nitro group (NO₂, 46 Da) and the hydroxyl group (OH, 17 Da), as well as fragmentation of the pyridine ring.
Applications in Drug Development and Research
2-Hydroxy-3-nitropyridine serves as a crucial building block in the synthesis of various pharmaceutical compounds.[1] Its applications span several therapeutic areas:
-
Pharmaceutical Development: It is a key intermediate in the synthesis of drugs, particularly those targeting neurological disorders, due to its potential to cross the blood-brain barrier.[1]
-
Anti-inflammatory and Antimicrobial Agents: The unique structure of 2-Hydroxy-3-nitropyridine allows for its use in developing new anti-inflammatory and antimicrobial drugs.[1]
-
Agrochemicals: It is utilized in the formulation of pesticides and plant growth regulators.[1]
-
Specialty Chemicals and Dyes: Its reactivity makes it a valuable precursor in the production of specialty chemicals and dyes.[1]
Potential Mechanisms of Action and Signaling Pathways
While the specific signaling pathways directly modulated by 2-Hydroxy-3-nitropyridine are not yet fully elucidated in the available literature, the biological activities of structurally related compounds provide insights into its potential mechanisms of action.
Proposed Anti-inflammatory Mechanism
The anti-inflammatory effects of hydroxypyridinone derivatives are often attributed to their iron-chelating properties. Iron is a crucial cofactor for enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). By sequestering iron, 2-Hydroxy-3-nitropyridine may inhibit the activity of these enzymes, thereby reducing the production of pro-inflammatory mediators like prostaglandins (B1171923) and leukotrienes.
Proposed Antimicrobial Mechanism
The antimicrobial activity of nitroaromatic compounds generally involves the enzymatic reduction of the nitro group within the microbial cell. This process generates reactive nitroso and hydroxylamine (B1172632) intermediates, as well as superoxide (B77818) radicals. These reactive species can cause widespread cellular damage by covalently modifying and damaging macromolecules such as DNA, leading to microbial cell death.
Safety and Handling
2-Hydroxy-3-nitropyridine is classified as a hazardous substance and requires careful handling.
Table 3: Hazard and Safety Information for 2-Hydroxy-3-nitropyridine
| Category | Information | Reference(s) |
| Signal Word | Warning | [7] |
| Hazard Statements | H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation) | [7] |
| Precautionary Statements | P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.) | [7] |
| Handling | Should be handled in a well-ventilated area or fume hood by qualified personnel. Avoid contact with eyes, skin, and clothing. | [8] |
| Storage | Store in a tightly sealed container in a cool, dry place away from heat and direct sunlight. | [8] |
| Personal Protective Equipment | Approved safety glasses, protective clothing, and gloves should be worn. A respirator may be necessary if ventilation is inadequate. | [8] |
| Disposal | Dispose of this material through a licensed professional waste disposal service in accordance with local, state, and national regulations. | [8] |
Conclusion
2-Hydroxy-3-nitropyridine is a chemical compound with significant potential, particularly as an intermediate in the development of new pharmaceuticals. Its synthesis is well-established, and its chemical properties make it a versatile building block for a variety of applications. While its precise biological mechanisms of action require further investigation, the known activities of related compounds suggest promising avenues for research into its anti-inflammatory and antimicrobial properties. As with any reactive chemical, proper safety precautions are essential when handling and using this compound. This guide provides a foundational resource for researchers and developers working with 2-Hydroxy-3-nitropyridine.
References
- 1. 3-Nitro-2(1H)-pyridinone | C5H4N2O3 | CID 22793 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Pharmacological inhibition of MALT1 protease activity suppresses endothelial activation via enhancing MCPIP1 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Nitropyridines in the Synthesis of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
- 4. A study on the anti-inflammatory effects of new derivatives of 3-hydroxy pyridine-4-one - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Investigation of the anti-inflammatory properties of hydroxypyridinones - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. chemguide.co.uk [chemguide.co.uk]
- 7. benchchem.com [benchchem.com]
- 8. spectrabase.com [spectrabase.com]
